2-(4-bromophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(4-bromophenyl)-9-(4-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C19H14BrN5O3/c1-28-13-8-6-12(7-9-13)25-18-15(23-19(25)27)14(16(21)26)22-17(24-18)10-2-4-11(20)5-3-10/h2-9H,1H3,(H2,21,26)(H,23,27)
• InChI Key: GXKCBGZBCWYARK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=C(C=C4)Br
• Molecular Formula: C19H14BrN5O3
• Molecular Weight: 440.2 g/mol
• CAS No.: 888426-04-8

Description

2-(4-bromophenyl)-9-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C19H14BrN5O3 and its molecular weight is 440.257. The purity is usually 95%.
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Scientific Research Applications

Tautomerism in Nucleic Acid Bases

Research into the tautomerism of nucleic acid bases, including purines, highlights the significance of molecular interactions in determining the stability and biological functions of nucleic acids. The study by Person et al. (1989) examines the influence of environmental interactions on the tautomeric equilibria of purine bases, suggesting that compounds like the one could have implications in understanding DNA mutations and repairs by affecting base pairing and stability (Person et al., 1989).

Synthesis of Bromobiphenyl Compounds

The synthesis of bromobiphenyl compounds, as discussed by Qiu et al. (2009), provides a framework for understanding the chemical synthesis and potential applications of bromophenyl-containing molecules in medicinal chemistry and material science. Such compounds are key intermediates for the production of various pharmaceuticals and agrochemicals, indicating that the compound may have relevance in these fields as well (Qiu et al., 2009).

Biological Activity of Purine Derivatives

The biological activities of purine derivatives, including their roles as central nervous system agents and in cancer chemotherapy, underline the potential pharmacological significance of the compound. The review by Veinberg et al. (2015) on the stereochemistry of phenylpiracetam and its derivatives emphasizes the impact of molecular structure on biological properties, suggesting areas where the compound could be explored for neuroprotective or cognitive-enhancing effects (Veinberg et al., 2015).

Bioactive Nucleobases and Nucleosides

The importance of furanyl- and thienyl-substituted nucleobases and nucleosides in medicinal chemistry, as reviewed by Ostrowski (2022), highlights the therapeutic potential of modifying purine structures. This suggests that the compound , with its unique bromophenyl and methoxyphenyl substitutions, could offer novel bioactivities, particularly in antiviral, antitumor, or antimicrobial applications (Ostrowski, 2022).